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Compound of Interest

Compound Name: (S)-N-FMoc-2-(6'-heptenyl)alanine

Cat. No.: B595050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of (S)-N-FMoc-2-(6'-heptenyl)alanine, a key building block in the synthesis of
stapled peptides. This document is intended to serve as a valuable resource for researchers
and professionals in the fields of peptide chemistry, drug discovery, and development.

Core Chemical Properties

(S)-N-FMoc-2-(6'-heptenyl)alanine is a synthetic amino acid derivative. The presence of the
fluorenylmethyloxycarbonyl (Fmoc) protecting group makes it suitable for use in Fmoc-based
solid-phase peptide synthesis (SPPS). The 6'-heptenyl side chain provides a terminal alkene
functionality, which is essential for the formation of hydrocarbon staples in peptides through
ring-closing metathesis (RCM).

Physicochemical Data

A summary of the key physicochemical properties of (S)-N-FMoc-2-(6'-heptenyl)alanine is
presented in the table below. It is important to note that some of these properties are predicted
and may vary slightly from experimentally determined values.
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Property Value Source

MedChemExpress|[1],

Molecular Formula C25H29NO4 _
ChemicalBook[2]
) MedChemExpress|[1],
Molecular Weight 407.50 g/mol )
ChemicalBook[2]
CAS Number 1311933-83-1 ChemicalBook[2]
Appearance Off-white to light yellow solid ChemicalBook[2]
Predicted Boiling Point 613.4 +55.0 °C ChemicalBook|[2]
Predicted Density 1.154 + 0.06 g/cm?3 ChemicalBook[2]
Predicted pKa 3.94+041 ChemicalBook[2]
Storage Conditions 2-8°C, stored under nitrogen ChemicalBook[2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of (S)-N-FMoc-2-(6'-
heptenyl)alanine. Representative data can be obtained from commercial suppliers such as
MedChemExpress, which provides access to *H NMR, RP-HPLC, and Mass Spectrometry data
for this compound.

Experimental Protocols

The following sections detail the experimental procedures for the synthesis of (S)-N-FMoc-2-
(6'-heptenyl)alanine and its application in stapled peptide synthesis.

Synthesis of (S)-N-FMoc-2-(6'-heptenyl)alanine

A specific, detailed experimental protocol for the synthesis of (S)-N-FMoc-2-(6'-
heptenyl)alanine is not readily available in the public domain. However, a general method for
the asymmetric synthesis of similar a,a-disubstituted non-natural amino acids bearing olefinic
tethers can be adapted. One such method involves the use of a
benzylprolylaminobenzophenone (BPB)-based chiral auxiliary.

Representative Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on (S)-N-FMoc-2-(6'-
heptenyl)alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595050#s-n-fmoc-2-6-heptenyl-alanine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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